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Compound of Interest

Compound Name: 1,2-Epoxy-4-vinylcyclohexane

Cat. No.: B086537 Get Quote

Application Notes and Protocols for 1,2-Epoxy-
4-vinylcyclohexane
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the safe handling, storage, and use of

1,2-Epoxy-4-vinylcyclohexane, a versatile bifunctional monomer. Its unique structure,

containing both an epoxide and a vinyl group, makes it a valuable building block in polymer

chemistry for the synthesis of advanced materials.

Section 1: Chemical and Physical Properties
1,2-Epoxy-4-vinylcyclohexane is a colorless to pale yellow liquid with a mild, sweet odor.[1] It

is a reactive cycloaliphatic epoxide used in the synthesis of polymers and as a chemical

intermediate.[2]

Table 1: Physical and Chemical Properties of 1,2-Epoxy-4-vinylcyclohexane
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Property Value Source

CAS Number 106-86-5 [1][3]

Molecular Formula C₈H₁₂O [3][4]

Molecular Weight 124.18 g/mol [3][4]

Appearance Colorless to pale yellow liquid [1][5]

Boiling Point 169 °C [5]

Melting Point -100 °C [5]

Density 0.952 g/mL at 25 °C [3][6]

Flash Point 46 °C (closed cup) [6]

Solubility Sparingly soluble in water

Section 2: Safe Handling and Personal Protective
Equipment (PPE)
Due to its chemical reactivity and potential health effects, 1,2-Epoxy-4-vinylcyclohexane must

be handled with appropriate safety precautions. It is classified as a flammable liquid and is

harmful if swallowed.[7] It can cause serious eye irritation and may cause skin irritation.[6][7]

Table 2: Handling and Personal Protective Equipment (PPE) Recommendations
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Precaution Recommendation Source

Ventilation
Handle in a well-ventilated

area or a chemical fume hood.
[1]

Eye Protection
Wear chemical safety goggles

and a face shield.
[6]

Hand Protection
Use chemical-resistant gloves

(e.g., nitrile or neoprene).
[8][9]

Skin Protection
Wear a lab coat or chemical-

resistant apron and long pants.
[6][8]

Respiratory Protection

If ventilation is inadequate, use

a NIOSH-approved respirator

with organic vapor cartridges.

[9]

Hygiene

Wash hands thoroughly after

handling. Do not eat, drink, or

smoke in the work area.

[2][7]

Ignition Sources

Keep away from heat, sparks,

open flames, and other ignition

sources. Use non-sparking

tools.

[6][7]

Static Discharge

Take measures to prevent the

buildup of electrostatic charge.

Ground and bond containers

and receiving equipment.

[2][6]

Emergency First Aid Procedures:
If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.[6]

In Case of Skin Contact: Immediately wash off with soap and plenty of water. Consult a

physician.[6]
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In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[6]

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.[6]

Section 3: Storage Protocols
Proper storage of 1,2-Epoxy-4-vinylcyclohexane is crucial to maintain its stability and prevent

hazardous reactions.

Table 3: Storage Conditions for 1,2-Epoxy-4-vinylcyclohexane

Parameter Recommendation Source

Temperature

Store in a cool place.

Recommended storage

temperature is 2-8 °C.

[1]

Container

Keep container tightly closed

in a dry and well-ventilated

place.

Incompatible Materials
Strong acids, amines, and

oxidizing agents.
[2][9]

Storage Area

Store away from heat and

ignition sources in a

designated area. The storage

area should be equipped with

spill response materials.

Section 4: Experimental Protocols
1,2-Epoxy-4-vinylcyclohexane is a versatile monomer for various polymerization reactions,

primarily through the reactive epoxide ring.[1] Cationic ring-opening polymerization is a

common method to synthesize polymers from this monomer.
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Protocol 4.1: Cationic Ring-Opening Polymerization of
1,2-Epoxy-4-vinylcyclohexane
This protocol describes a general procedure for the cationic ring-opening polymerization of 1,2-
Epoxy-4-vinylcyclohexane using a Lewis acid catalyst, such as Boron Trifluoride Etherate

(BF₃·OEt₂).

Materials:

1,2-Epoxy-4-vinylcyclohexane (monomer)

Boron Trifluoride Etherate (BF₃·OEt₂) (initiator)

Anhydrous dichloromethane (CH₂Cl₂) (solvent)

Anhydrous methanol (quenching agent)

Argon or Nitrogen gas (inert atmosphere)

Standard Schlenk line and oven-dried glassware

Procedure:

Monomer and Solvent Purification:

Dry 1,2-Epoxy-4-vinylcyclohexane over calcium hydride (CaH₂) and distill under reduced

pressure.

Dry dichloromethane by refluxing over CaH₂ and distilling under an inert atmosphere.

Reaction Setup:

Assemble an oven-dried round-bottom flask equipped with a magnetic stir bar and a

rubber septum under a positive pressure of argon or nitrogen.

Using a gas-tight syringe, transfer the desired amount of anhydrous dichloromethane to

the flask.
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Add the purified 1,2-Epoxy-4-vinylcyclohexane to the solvent.

Cool the reaction mixture to the desired temperature (e.g., 0 °C) using an ice bath.

Initiation of Polymerization:

Prepare a stock solution of BF₃·OEt₂ in anhydrous dichloromethane in a separate dry flask

under an inert atmosphere.

Using a syringe, rapidly inject the required amount of the initiator solution into the stirred

monomer solution.

Polymerization:

Allow the reaction to proceed at the controlled temperature for a specified time (e.g., 1-24

hours). The progress of the polymerization can be monitored by taking aliquots and

analyzing them using techniques like ¹H NMR or Gel Permeation Chromatography (GPC).

Termination and Polymer Isolation:

Quench the polymerization by adding an excess of anhydrous methanol to the reaction

mixture.

Allow the solution to warm to room temperature.

Precipitate the polymer by pouring the reaction solution into a large volume of a non-

solvent, such as cold methanol or hexane.

Collect the precipitated polymer by filtration.

Wash the polymer with fresh non-solvent to remove any unreacted monomer and initiator

residues.

Dry the polymer under vacuum to a constant weight.

Section 5: Visualized Workflows
Safe Handling and Storage Workflow
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Safe Handling and Storage Workflow for 1,2-Epoxy-4-vinylcyclohexane

Start
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Work in a Ventilated Fume Hood

Chemical Handling

Storage

After Use

Spill?

During Use

Store at 2-8°C in a Tightly Sealed Container
Away from Ignition Sources and Incompatibles Follow Spill Cleanup Protocol

Yes

Dispose of Waste Properly

No

End

When Empty/Expired

Click to download full resolution via product page

Caption: Workflow for safe handling and storage.
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Cationic Ring-Opening Polymerization Workflow
Cationic Ring-Opening Polymerization Workflow
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Caption: Experimental workflow for polymerization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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